Cas no 2296957-33-8 (4-(3-{(tert-butoxy)carbonylamino}cyclopentyl)butanoic acid, Mixture of diastereomers)

• Product Name: 4-(3-{(tert-butoxy)carbonylamino}cyclopentyl)butanoic acid, Mixture of diastereomers
• CAS No: 2296957-33-8
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD34167978
• CID: 5638805
• PubChem ID: 155973339
• Update Time: 2025-08-10

4-(3-{(tert-butoxy)carbonylamino}cyclopentyl)butanoic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• Cyclopentanebutanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 4-(3-{(tert-butoxy)carbonylamino}cyclopentyl)butanoic acid, Mixture of diastereomers

• MDL： MFCD34167978
• Inchi： 1S/C14H25NO4/c1-14(2,3)19-13(18)15-11-8-7-10(9-11)5-4-6-12(16)17/h10-11H,4-9H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： AMXZHUBHUMWDRG-UHFFFAOYSA-N
• SMILES： C1(CCCC(O)=O)CCC(NC(OC(C)(C)C)=O)C1

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 424.8±14.0 °C(Predicted)
• pka: 4.83±0.10(Predicted)

Additional information on 4-(3-{(tert-butoxy)carbonylamino}cyclopentyl)butanoic acid, Mixture of diastereomers

Introduction to 4-(3-{(tert-butoxy)carbonylamino}cyclopentyl)butanoic acid, Mixture of diastereomers (CAS No. 2296957-33-8)

The compound 4-(3-{(tert-butoxy)carbonylamino}cyclopentyl)butanoic acid, Mixture of diastereomers, identified by the CAS number 2296957-33-8, represents a significant advancement in the field of medicinal chemistry and pharmacological research. This mixture of diastereomers is a synthetic derivative featuring a complex structural framework that has garnered attention for its potential applications in drug development. The presence of multiple diastereomers in this mixture underscores the importance of stereochemical diversity, which is a critical factor in determining the biological activity and pharmacokinetic properties of pharmaceutical agents.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the design of novel therapeutic agents. The cyclopentyl moiety in this compound contributes to its structural complexity and stability, while the tert-butoxy carbonyl group enhances its solubility and metabolic stability. These features make it an attractive candidate for further investigation in the development of small-molecule drugs targeting various therapeutic areas.

One of the most compelling aspects of this compound is its potential role in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in numerous biological processes, including signal transduction, DNA replication, and cellular degradation. Inhibiting specific proteases has been shown to be effective in treating conditions such as cancer, inflammation, and viral infections. The 4-(3-{(tert-butoxy)carbonylamino}cyclopentyl)butanoic acid mixture exhibits properties that suggest it could interact with protease active sites, potentially leading to the development of new antiprotease agents.

Recent studies have highlighted the importance of stereochemistry in drug design. Diastereomers, which are stereoisomers that are not mirror images of each other, can exhibit significantly different biological activities despite having identical connectivity. The mixture of diastereomers in 4-(3-{(tert-butoxy)carbonylamino}cyclopentyl)butanoic acid presents an opportunity to explore this phenomenon further. By studying the interactions between each diastereomer and biological targets, researchers can gain valuable insights into how stereochemistry influences drug efficacy and selectivity.

The tert-butoxy carbonyl group is particularly noteworthy for its role in protecting amino groups during synthetic processes. This functionality is commonly used in peptide chemistry to prevent unwanted side reactions and ensure high yields. The presence of this group in 4-(3-{(tert-butoxy)carbonylamino}cyclopentyl)butanoic acid suggests that it could be a valuable intermediate in the synthesis of more complex molecules, such as peptidomimetics or protein-based therapeutics.

The cyclopentyl ring itself contributes to the overall lipophilicity and metabolic stability of the compound. Cycloalkyl groups are known to enhance binding affinity and reduce susceptibility to enzymatic degradation. This makes 4-(3-{(tert-butoxy)carbonylamino}cyclopentyl)butanoic acid an attractive candidate for drugs that require prolonged circulation times or resistance to metabolic breakdown.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs). By systematically varying structural elements such as substituents on aromatic rings or side chains on heterocyclic moieties, chemists can optimize biological activity. The complexity introduced by the mixture of diastereomers in 4-(3-{(tert-butoxy)carbonylamino}cyclopentyl)butanoic acid provides a rich platform for SAR studies, allowing researchers to dissect how different stereoisomers influence biological outcomes.

In conclusion, 4-(3-{(tert-butoxy)carbonylamino}cyclopentyl)butanoic acid, Mixture of diastereomers (CAS No. 2296957-33-8) represents a promising candidate for further exploration in drug development. Its unique structural features, including the cyclopentyl ring and tert-butoxy carbonyl group, make it well-suited for applications in protease inhibition and peptide synthesis. The study of its diastereomer mixture offers valuable insights into how stereochemistry influences biological activity, paving the way for novel therapeutic agents with improved efficacy and selectivity.